Cas no 3068-76-6 (N-3-(Trimethoxysilyl)propylaniline)

N-3-(Trimethoxysilyl)propylaniline is an organosilane compound featuring both an aromatic amine group and hydrolyzable trimethoxysilyl functionality. This dual reactivity makes it a valuable coupling agent, enabling strong interfacial adhesion between organic polymers and inorganic substrates. The silane moiety facilitates bonding with glass, metals, and mineral surfaces, while the aniline group allows for further chemical modifications or polymerization. Its applications include surface treatment, adhesion promotion, and as an intermediate in specialty coatings, composites, and electronic materials. The compound’s stability and controlled hydrolysis properties ensure consistent performance in demanding industrial and research environments.
N-3-(Trimethoxysilyl)propylaniline structure
3068-76-6 structure
Product Name:N-3-(Trimethoxysilyl)propylaniline
CAS No:3068-76-6
MF:C12H21NO3Si
MW:255.385544538498
MDL:MFCD00053673
CID:43767
PubChem ID:87575523
Update Time:2025-05-23

N-3-(Trimethoxysilyl)propylaniline Chemical and Physical Properties

Names and Identifiers

    • N-(3-(Trimethoxysilyl)propyl)aniline
    • N-[3-(Trimethoxysilyl)propyl]aniline
    • Trimethoxy[3-(phenylamino)propyl]silane
    • N-(3-trimethoxysilylpropyl)aniline
    • N-Phenyl-3-aminopropyltrimethoxysilane
    • N-Phenylaminopropyltrimethoxysilane
    • 3-(Phenylamino)propyltrimethoxysilane
    • 3-phenylaminopropyltrimethoxysilane
    • CHEMBL3187312
    • (n-phenylaminopropyl)trimethoxysilane
    • AKOS015850835
    • SZ 6083
    • Tox21_302471
    • MFCD00053673
    • Benzenamine, N-[3-(trimethoxysilyl)propyl]-
    • NS00046320
    • phenylaminopropyltrimethoxysilane
    • NCGC00256813-01
    • D95292
    • CAS-3068-76-6
    • s13325
    • 3068-76-6
    • P1458
    • 3-(PHENYLAMINOPROPYL)TRIMETHOXYSILANE
    • DTXSID6044648
    • (N-Phenyl-.gamma.-aminopropyl)trimethoxysilane
    • P 0156
    • (3-Anilinopropyl)trimethoxysilane
    • CS-0197134
    • DTXCID4024648
    • FT-0613869
    • 3-(n-phenylamino)propyltrimethoxysilane
    • Q27266865
    • 3-(N-PHENYLAMINOPROPYL)TRIMETHOXYSILANE
    • EINECS 221-328-2
    • ANILINE, N-(3-(TRIMETHOXYSILYL)PROPYL)-
    • FS-3968
    • (.GAMMA.-ANILINOPROPYL)TRIMETHOXYSILANE
    • KBM 573
    • [3-(Phenylamino)propyl]trimethoxysilane
    • Silane, (3-anilinopropyl)trimethoxy-
    • Benzenamine, N-(3-(trimethoxysilyl)propyl)-
    • Aniline, N-[3-(trimethoxysilyl)propyl]-
    • SCHEMBL41158
    • 3-anilinopropyltrimethoxysilane
    • N-(gamma-(Trimethoxysilyl)propyl)aniline
    • .GAMMA.-((PHENYLAMINO)PROPYL)TRIMETHOXYSILANE
    • TRIMETHOXY(3-(PHENYLAMINO)PROPYL)SILANE
    • N-[3-(Trimethoxysilyl)Propyl]Aniline, 96%
    • A876123
    • J-018057
    • UNII-7AU1H1FV6A
    • 7AU1H1FV6A
    • C12H21NO3Si
    • N-[3-(Trimethoxysilyl)propyl]aniline #
    • STK802171
    • BBL028059
    • DB-030102
    • Benzenamine, N-3-(trimethoxysilyl)propyl-
    • 221-328-2
    • GAMMA-((PHENYLAMINO)PROPYL)TRIMETHOXYSILANE
    • (GAMMA-ANILINOPROPYL)TRIMETHOXYSILANE
    • 688-129-4
    • (N-PHENYL-GAMMA-AMINOPROPYL)TRIMETHOXYSILANE
    • N-3-(Trimethoxysilyl)propylaniline
    • MDL: MFCD00053673
    • Inchi: 1S/C12H21NO3Si/c1-14-17(15-2,16-3)11-7-10-13-12-8-5-4-6-9-12/h4-6,8-9,13H,7,10-11H2,1-3H3
    • InChI Key: KBJFYLLAMSZSOG-UHFFFAOYSA-N
    • SMILES: [Si](CCCNC1C=CC=CC=1)(OC)(OC)OC
    • BRN: 8620045

Computed Properties

  • Exact Mass: 255.12900
  • Monoisotopic Mass: 255.129
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 39.7A^2

Experimental Properties

  • Color/Form: liquid
  • Density: 1.07 g/mL at 25 °C(lit.)
  • Melting Point: <0°C
  • Boiling Point: 310°C(lit.)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: n20/D 1.506(lit.)
  • PSA: 39.72000
  • LogP: 2.43970
  • Solubility: Not available
  • Sensitiveness: Moisture Sensitive

N-3-(Trimethoxysilyl)propylaniline Security Information

N-3-(Trimethoxysilyl)propylaniline Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

N-3-(Trimethoxysilyl)propylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
S13325-1g
N-Phenyl-3-aminopropyltrimethoxysilane
3068-76-6 96%
1g
£10.00 2022-02-28
Fluorochem
S13325-5g
N-Phenyl-3-aminopropyltrimethoxysilane
3068-76-6 96%
5g
£12.00 2022-02-28
Fluorochem
S13325-25g
N-Phenyl-3-aminopropyltrimethoxysilane
3068-76-6 96%
25g
£18.00 2022-02-28
Fluorochem
S13325-100g
N-Phenyl-3-aminopropyltrimethoxysilane
3068-76-6 96%
100g
£55.00 2022-02-28
Fluorochem
S13325-500g
N-Phenyl-3-aminopropyltrimethoxysilane
3068-76-6 96%
500g
£205.00 2022-02-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T834057-5g
Trimethoxy[3-(phenylamino)propyl]silane
3068-76-6 >98%
5g
¥53.00 2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T834057-25g
Trimethoxy[3-(phenylamino)propyl]silane
3068-76-6 >98%
25g
¥99.00 2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T834057-100g
Trimethoxy[3-(phenylamino)propyl]silane
3068-76-6 >98%
100g
¥258.00 2022-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T14690-500g
N-(3-(Trimethoxysilyl)propyl)aniline
3068-76-6 98%
500g
¥738.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T14690-100g
N-(3-(Trimethoxysilyl)propyl)aniline
3068-76-6 98%
100g
¥208.0 2023-09-06

N-3-(Trimethoxysilyl)propylaniline Production Method

N-3-(Trimethoxysilyl)propylaniline Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3068-76-6)N-[3-(TRIMETHOXYSILYL)PROPYL]ANILINE
Order Number:sfd15197;1632500
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3068-76-6)N-[3-(三甲氧基硅基)丙基]苯胺
Order Number:LE1632500
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:29
Price ($):discuss personally
Email:18501500038@163.com

Additional information on N-3-(Trimethoxysilyl)propylaniline

Introduction to N-3-(Trimethoxysilyl)propylaniline (CAS No. 3068-76-6)

N-3-(Trimethoxysilyl)propylaniline, a compound with the chemical formula C9H17O3N and the CAS number 3068-76-6, is a versatile intermediate in organic synthesis and pharmaceutical research. This compound has garnered significant attention due to its unique structural properties and potential applications in various chemical and biological fields. The presence of both an amine group and a trimethoxysilyl moiety makes it a valuable building block for the development of novel molecules.

The N-3-(Trimethoxysilyl)propylaniline molecule exhibits a bifunctional nature, allowing it to participate in a wide range of chemical reactions. The amine group can engage in nucleophilic substitution reactions, while the trimethoxysilyl group can undergo hydrolysis or condensation reactions, making it particularly useful in cross-coupling reactions and the synthesis of polymers. These characteristics have positioned this compound as a key reagent in the development of advanced materials and pharmaceuticals.

In recent years, there has been growing interest in the applications of organosilicon compounds like N-3-(Trimethoxysilyl)propylaniline in drug discovery and material science. The siloxy group attached to the propyl chain provides a stable framework that can be modified post-synthetically, enabling the creation of complex molecular architectures. This flexibility has been exploited in the design of novel drug candidates that target various diseases, including cancer and neurological disorders.

One of the most promising areas of research involving N-3-(Trimethoxysilyl)propylaniline is its use as a precursor for the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop new analogs of existing drugs by introducing different functional groups at strategic positions within the molecule. The ability to fine-tune the chemical properties of these derivatives has led to the discovery of compounds with enhanced efficacy and reduced side effects.

The role of N-3-(Trimethoxysilyl)propylaniline in polymer chemistry is also noteworthy. Its incorporation into polymer backbones can improve material properties such as thermal stability, hydrophobicity, and mechanical strength. These advancements have significant implications for industries ranging from electronics to aerospace, where high-performance materials are essential.

Recent studies have further highlighted the potential of N-3-(Trimethoxysilyl)propylaniline in catalysis. The compound has been shown to act as a ligand in transition metal-catalyzed reactions, facilitating the formation of carbon-carbon bonds under mild conditions. This capability is crucial for the efficient synthesis of complex organic molecules, which are often required in pharmaceutical applications.

The biodegradability and environmental impact of N-3-(Trimethoxysilyl)propylaniline have also been subjects of interest. Unlike some traditional synthetic reagents that may leave behind toxic residues, this compound can be designed to degrade into environmentally benign products. This feature aligns with the growing emphasis on sustainable chemistry practices, where minimizing waste and reducing ecological footprints are paramount.

In conclusion, N-3-(Trimethoxysilyl)propylaniline (CAS No. 3068-76-6) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and catalysis. Its unique structural features enable it to serve as a versatile intermediate for synthesizing complex molecules, while its environmental profile makes it an attractive choice for sustainable chemical processes. As research continues to uncover new uses for this compound, its importance in advancing scientific and industrial applications is likely to grow even further.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:3068-76-6)N-[3-(TRIMETHOXYSILYL)PROPYL]ANILINE
sfd15197;1632500
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3068-76-6)N-[3-(三甲氧基硅基)丙基]苯胺
LE1632500
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email